Cas no 658-79-7 (Glycyl-L-tyrosine)

• Product Name: Glycyl-L-tyrosine
• CAS No: 658-79-7
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• MDL: MFCD00149560
• CID: 39461
• PubChem ID: 92829
• Update Time: 2026-06-11

Glycyl-L-tyrosine Chemical and Physical Properties

Names and Identifiers

• N-glycyl-L-tyrosine
• GLYCYL-L-TYROSINE
• GLYCYL-L-TYROSINE N-HYDRATE
• GLY-L-TYR
• GLY-TYR
• H-GLY-TYR-OH
• L-Tyrosine, N-glycyl-
• N-(Aminoacetyl)-4-hydroxyphenylalanine
• Glycyl-Tyrosine
• (S)-2-(2-Aminoacetamido)-3-(4-hydroxyphenyl)propanoic acid
• Gly-Tyr-OH
• Glycyl-L-tyrosine hydrate
• Glycly-L-Tyrosine
• glycyl-L-tyrosine hemihydrate
• Gly-L-Tyr-OH
• L-GLYCYL-L-TYROSINE
• N-Glycyltyrosine
• L-Tyrosine, glycyl-
• CHEBI:73517
• A226496H4O
• s10390
• L-Tyrosine, glycyl-, monomer
• CHEMBL53400
• BCP24671
• Melanin synthesized from Gly-Tyr substrate catalyzed by tyrosinase for 22 hrs, >10 kd fraction
• GY
• (S)-2-(2-Amino-acetylamino)-3-(4-hydroxy-phenyl)-propionic acid
• HY-W009592
• GY dipeptide
• CS-W010308
• G-Y
• APPROVED Glycyltyrosine
• DS-13668
• Q27140599
• (2S)-2-[(2-aminoacetyl)amino]-3-(4-hydroxyphenyl)propanoic acid
• Glycine-Tyrosine dipeptide
• G0145
• Melanin synthesized from Gly-Tyr substrate catalyzed by tyrosinase for 3 hrs, HCl insoluble portion (precipitate)
• EN300-302626
• NSC-83260
• GLYCYL-L-TYROSINE [USP-RS]
• 658-79-7
• BDBM50188508
• EINECS 211-525-1
• Glycine Tyrosine dipeptide
• Glycyl-L-tyrosine 2-hydrate
• AKOS010366204
• NSC 83260
• GLYCYLTYROSINE [WHO-DD]
• NSC 118362
• DTXSID701316223
• 2-(2-Amino-acetylamino)-3-(4-hydroxy-phenyl)-propionic acid
• (2S)-2-(2-aminoacetamido)-3-(4-hydroxyphenyl)propanoic acid
• UNII-A226496H4O
• SCHEMBL479126
• AC-6976
• G-6370
• NS00041852
• Glycyltyrosine
• G-Y Dipeptide
• DB-265169
• tyrosine, glycyl-
• STL466189
• DB-290238
• (2S)-2-((2-aminoacetyl)amino)-3-(4-hydroxyphenyl)propanoic acid
• FG29943
• N-Glycyl-L-tyrosine hydrate;Gly-Tyr-OH
• GLYCYL-L-TYROSINE (USP-RS)
• DTXCID101746086
• 211-525-1
• Glycyl-L-tyrosine

• MDL： MFCD00149560
• Inchi： 1S/C11H14N2O4/c12-6-10(15)13-9(11(16)17)5-7-1-3-8(14)4-2-7/h1-4,9,14H,5-6,12H2,(H,13,15)(H,16,17)/t9-/m0/s1
• InChI Key： XBGGUPMXALFZOT-VIFPVBQESA-N
• SMILES： OC([C@H](CC1C=CC(=CC=1)O)NC(CN)=O)=O

Computed Properties

• Exact Mass: 238.09500
• Monoisotopic Mass: 238.095357
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 113

Experimental Properties

• Color/Form: 。
• Density: 1.4±0.1 g/cm3
• Melting Point: 230 ºC
• Boiling Point: 568.4±50.0 °C at 760 mmHg
• Flash Point: 297.6±30.1 °C
• Refractive Index: 47.5 ° (C=1, H2O)
• PSA: 112.65000
• LogP: 0.55400
• Solubility: 。

Glycyl-L-tyrosine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• FLUKA BRAND F CODES：3-10
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Glycyl-L-tyrosine

Introduction to Glycyl-L-tyrosine (CAS No. 658-79-7)

Glycyl-L-tyrosine, a compound with the chemical formula C₉H₁₁NO₃ and CAS number 658-79-7, is a dipeptide that has garnered significant attention in the field of pharmaceutical and biochemical research. This molecule, formed by the concatenation of glycine and L-tyrosine, exhibits unique properties that make it a valuable candidate for various applications, particularly in drug development and biomaterials.

The structure of Glycyl-L-tyrosine features an amide bond between the carboxyl group of glycine and the amino group of tyrosine. This configuration contributes to its stability and reactivity, making it suitable for incorporation into more complex molecules. The presence of a tyrosine residue introduces aromaticity and potential hydrophobic interactions, which can influence its solubility and binding affinity in biological systems.

In recent years, Glycyl-L-tyrosine has been studied for its potential role in peptide mimetics and as a building block for designing novel therapeutic agents. Its ability to mimic natural peptides while offering enhanced stability has made it a focus of interest in the development of protease inhibitors and antimicrobial agents. The amide linkage provides a scaffold that can be modified to target specific biological pathways, making Glycyl-L-tyrosine a versatile tool in medicinal chemistry.

One of the most compelling aspects of Glycyl-L-tyrosine is its application in the field of biomaterials. Researchers have explored its use in creating biodegradable polymers and hydrogels that can be utilized for drug delivery systems. These materials can be engineered to release therapeutic agents in a controlled manner, improving treatment efficacy while minimizing side effects. The incorporation of tyrosine residues also enhances the mechanical properties of these materials, making them suitable for applications such as wound dressings and tissue engineering scaffolds.

The biochemical properties of Glycyl-L-tyrosine have also been investigated in the context of enzyme inhibition. Studies have shown that derivatives of this compound can interact with various enzymes, modulating their activity. This has implications for the development of drugs targeting enzyme-mediated diseases such as cancer and inflammatory disorders. The precise tuning of the molecular structure allows researchers to fine-tune the binding affinity and selectivity, ensuring that therapeutic agents are both effective and specific.

Recent advancements in computational chemistry have further enhanced the understanding of Glycyl-L-tyrosine's behavior. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These insights have guided the design of novel analogs with improved pharmacological properties. Additionally, computational methods have been used to optimize synthetic routes, making it more efficient to produce Glycyl-L-tyrosine on an industrial scale.

The role of Glycyl-L-tyrosine in nanotechnology is another emerging area of research. Its unique structural features make it an excellent candidate for constructing nanostructures such as dendrimers and micelles. These nanoformulations can enhance drug delivery by protecting therapeutic agents from degradation and improving their bioavailability. Furthermore, the ability to functionalize Glycyl-L-tyrosine allows for the creation of multifunctional nanoparticles that can simultaneously deliver drugs and imaging agents.

In conclusion, Glycyl-L-tyrosine (CAS No. 658-79-7) is a multifaceted compound with significant potential in pharmaceuticals, biomaterials, and nanotechnology. Its unique structural properties enable its use as a building block for novel therapeutic agents, biodegradable polymers, and advanced drug delivery systems. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern science and medicine.